Cas no 2637013-71-7 (5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid)

• Product Name: 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid
• CAS No: 2637013-71-7
• MF: C₁₆H₁₁FN₂O₄S₂
• MW: 378.397944688797
• CID: 5640758
• PubChem ID: 155944194
• Update Time: 2025-06-14

5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)b enzoic acid
• Benzoic acid, 5-fluoro-2-[[(2-phenyl-4-thiazolyl)sulfonyl]amino]-
• 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid

• Inchi： 1S/C16H11FN2O4S2/c17-11-6-7-13(12(8-11)16(20)21)19-25(22,23)14-9-24-15(18-14)10-4-2-1-3-5-10/h1-9,19H,(H,20,21)
• InChI Key： KSQNEYLIOFGJRX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC=C1NS(C1=CSC(C2=CC=CC=C2)=N1)(=O)=O

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 596.4±60.0 °C(Predicted)
• pka: 2.85±0.36(Predicted)

Additional information on 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid

5-Fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid (CAS No. 2637013-71-7): A Comprehensive Overview of Its Properties and Applications

The compound 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid (CAS No. 2637013-71-7) is a sulfonamide-based derivative with a unique molecular structure that combines a fluorinated benzoic acid moiety with a phenyl-thiazole ring. This structural configuration endows it with distinct chemical and biological properties, making it a subject of interest in pharmaceutical and material science research. The presence of the fluoro group enhances its metabolic stability, while the sulfonamido linkage contributes to its potential as a versatile intermediate in drug discovery.

In recent years, sulfonamide derivatives have gained significant attention due to their broad-spectrum applications, ranging from antibacterial agents to enzyme inhibitors. The 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid is no exception, with researchers exploring its potential in targeting specific biological pathways. Its thiazole ring, a common motif in medicinal chemistry, is known for its ability to interact with various protein targets, making it a promising candidate for the development of novel therapeutics.

The synthesis of 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid involves a multi-step process, typically starting with the functionalization of the benzoic acid core followed by the introduction of the sulfonamido and thiazole groups. This compound's CAS No. 2637013-71-7 serves as a unique identifier in chemical databases, facilitating its traceability in research and industrial applications. Its molecular formula and weight are often queried in chemical databases, reflecting the growing demand for precise chemical information in the scientific community.

One of the key areas of interest for this compound is its potential role in drug discovery. The fluoro substitution on the aromatic ring is a strategic modification that can improve a molecule's bioavailability and binding affinity. Researchers are particularly intrigued by its possible applications in designing small-molecule inhibitors for enzymes involved in inflammatory or proliferative diseases. The phenyl-thiazole moiety, meanwhile, is being studied for its ability to modulate signal transduction pathways, which could lead to breakthroughs in treating chronic conditions.

Beyond pharmaceuticals, 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid has also piqued interest in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced polymers or organic semiconductors. The compound's thermal stability and electronic properties are under investigation for potential use in optoelectronic devices, aligning with the global push for sustainable and high-performance materials.

In the context of green chemistry, the synthesis and application of 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid are being optimized to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and energy consumption. This aligns with the increasing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, are well-documented, aiding in its identification and purity assessment. These analytical details are crucial for quality control in pharmaceutical manufacturing and research laboratories. Additionally, its crystal structure and hydrogen bonding patterns have been studied to understand its supramolecular chemistry, which could inform the design of new molecular assemblies.

As the scientific community continues to explore the potential of 5-fluoro-2-(2-phenyl-1,3-thiazole-4-sulfonamido)benzoic acid, its CAS No. 2637013-71-7 remains a critical reference point. The compound's versatility and the growing body of research around it underscore its importance in modern chemistry. Whether in drug development, material innovation, or sustainable synthesis, this molecule represents a convergence of interdisciplinary interests and future possibilities.